N2-(3,4-dimethylphenyl)-N4-(4-methoxyphenyl)-6-morpholino-1,3,5-triazine-2,4-diamine hydrochloride

• IUPAC Name: 2-N-(3,4-dimethylphenyl)-4-N-(4-methoxyphenyl)-6-morpholin-4-yl-1,3,5-triazine-2,4-diamine;hydrochloride
• InChI: InChI=1S/C22H26N6O2.ClH/c1-15-4-5-18(14-16(15)2)24-21-25-20(23-17-6-8-19(29-3)9-7-17)26-22(27-21)28-10-12-30-13-11-28;/h4-9,14H,10-13H2,1-3H3,(H2,23,24,25,26,27);1H
• InChI Key: SDBQSJAAXASBIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=NC(=NC(=N2)NC3=CC=C(C=C3)OC)N4CCOCC4)C.Cl
• Molecular Formula: C22H27ClN6O2
• Molecular Weight: 442.9 g/mol

Description

N2-(3,4-dimethylphenyl)-N4-(4-methoxyphenyl)-6-morpholino-1,3,5-triazine-2,4-diamine hydrochloride is a useful research compound. Its molecular formula is C22H27ClN6O2 and its molecular weight is 442.95. The purity is usually 95%.
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Scientific Research Applications

Environmental Remediation

One of the significant applications in scientific research for similar triazine derivatives involves environmental remediation, such as the removal of pesticides from wastewater. A study utilized a lignocellulosic substrate as an effective adsorbent for pesticides in wastewaters, including triazine-based compounds. This approach highlights the potential for using similar chemical structures in environmental cleanup efforts, offering a cost-effective method for water purification (Boudesocque et al., 2008).

Antimicrobial Activity

Research into triazine derivatives has also uncovered their potential in antimicrobial applications. The synthesis and testing of new 1,2,4-triazole derivatives revealed some compounds with good to moderate activities against various microorganisms. This suggests that N2-(3,4-dimethylphenyl)-N4-(4-methoxyphenyl)-6-morpholino-1,3,5-triazine-2,4-diamine hydrochloride could have similar antimicrobial properties, making it valuable for developing new antimicrobial agents (Bektaş et al., 2007).

Larvicidal Activity

A study on pyrimidine derivatives linked with morpholinophenyl groups demonstrated significant larvicidal activity against mosquito larvae. Compounds with specific substituents showed enhanced activity, suggesting a potential application for this compound in pest control and vector-borne disease prevention (Gorle et al., 2016).

Photoinitiator in Polymerization

The compound has potential applications as a photoinitiator in polymer chemistry. Research on similar triazine derivatives demonstrated their efficiency under LED exposure for the radical photopolymerization of (meth)acrylates. This indicates the potential of this compound as a high-performance photoinitiator in the development of polymers (Zhang et al., 2014).